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Compound of Interest

Compound Name: BDW-OH

Cat. No.: B15614157

This guide provides critical safety, handling, and disposal information for Sodium Hydroxide
(NaOH), a common laboratory reagent. Adherence to these protocols is essential for ensuring
the safety of researchers, scientists, and drug development professionals.

Sodium hydroxide is a corrosive material that can cause severe burns to the eyes, skin, and
mucous membranes.[1][2][3] Inhalation can lead to irritation of the respiratory tract, while
ingestion can cause severe damage to the gastrointestinal tract.[3]

Personal Protective Equipment (PPE)

Proper selection and use of PPE are the last lines of defense against exposure.[4] The
following table summarizes the required PPE for handling Sodium Hydroxide.
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Personal Protective

Body Part . Standard/Specification
Equipment
Safety glasses with side
shields or chemical safety OSHA 29 CFR 1910.133,
Eyes/Face .
goggles. A face shield may EN166[1]
also be required.
Chemical-resistant gloves
Skin/Body (e.g., nitrile, neoprene) and a EN 374

lab coat or protective clothing.

A NIOSH/MSHA-approved

respirator if exposure limits are

Respiratory

OSHA 29 CFR 1910.134, EN

exceeded or if dusts or 149[1]

aerosols are generated.

Emergency First Aid Procedures

Immediate action is crucial in the event of exposure to Sodium Hydroxide.

Exposure Route

First Aid Protocol

Eye Contact

Immediately flush eyes with plenty of water for
at least 15-30 minutes, also under the eyelids.

Seek immediate medical attention.[1][3]

Skin Contact

Immediately wash off with plenty of water for at
least 15 minutes. Remove contaminated

clothing. Seek immediate medical attention.[1]

[3]

Move the person to fresh air. If breathing is

Inhalation . ) ) .
difficult, give oxygen. Seek medical attention.[1]
Do NOT induce vomiting. Rinse mouth with

Ingestion water. Drink copious amounts of water. Seek

immediate medical attention.[1][2]
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Operational and Disposal Plans
Handling and Storage Procedures

Handling:

Always handle Sodium Hydroxide in a well-ventilated area.[2]

Avoid contact with skin, eyes, and clothing.[5]

Do not breathe dust or mists.[2]

Wear appropriate personal protective equipment.[2]

Wash hands thoroughly after handling.[2]

Storage:

o Keep containers tightly closed in a dry, cool, and well-ventilated place.[1]
» Store in a corrosives area.[1]

o Keep away from incompatible materials such as acids, metals, and halocarbons.[1]

Spill and Disposal Plan

Spill Response:
o Evacuate the area and keep people away from and upwind of the spill.[1]
o Wear appropriate PPE, including respiratory protection.

» For solid spills, carefully sweep or scoop up the material and place it into a suitable, closed
container for disposal. Avoid generating dust.

 For liquid spills, soak up with inert absorbent material (e.g., sand, earth) and place in a
suitable, closed container for disposal.[1]

» Ventilate the area and wash the spill site after material pickup is complete.
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Disposal:

o Dispose of contents and container to an approved waste disposal plant in accordance with
local, state, and federal regulations.

e Do not allow the product to enter drains.

» In Ohio, hazardous waste disposal is overseen by the Division of Environmental Response
and Revitalization (DERR).[6] For specific local guidance, contact your county's solid waste
management district.[7]

Experimental Workflow for Handling Sodium
Hydroxide

The following diagram illustrates the standard workflow for safely handling Sodium Hydroxide in
a laboratory setting.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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